(3r,5r,7r,E)-N'-(2,4-dihydroxybenzylidene)adamantane-1-carbohydrazide

• IUPAC Name: N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]adamantane-1-carboxamide
• InChI: InChI=1S/C18H22N2O3/c21-15-2-1-14(16(22)6-15)10-19-20-17(23)18-7-11-3-12(8-18)5-13(4-11)9-18/h1-2,6,10-13,21-22H,3-5,7-9H2,(H,20,23)/b19-10+
• InChI Key: KAVUSTHTTAZJBB-VXLYETTFSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NN=CC4=C(C=C(C=C4)O)O
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)N/N=C/C4=C(C=C(C=C4)O)O
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

(3r,5r,7r,E)-N'-(2,4-dihydroxybenzylidene)adamantane-1-carbohydrazide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Broad-Spectrum Antibacterial Candidates

A study focused on the synthesis and structural insights of two novel broad-spectrum antibacterial candidates based on (E)-N′-[(Heteroaryl)methylene]adamantane-1-carbohydrazides. These compounds displayed potent antibacterial activity with minimal inhibitory concentration (MIC) values ranging from 0.5–2.0 μg/mL, indicating their significant potential as antibacterial agents. Additionally, the study provided a detailed analysis of their chemical and structural characteristics, including density functional theory (DFT) calculations and electron density difference maps (EDDM), highlighting the molecular basis of their antibacterial efficacy (Al-Wahaibi et al., 2020).

Synthesis and Bioactivity of Hydrazide-Hydrazones

Another research endeavor explored the synthesis and bioactivity of hydrazide-hydrazones with the 1-adamantane carbonyl moiety. The newly synthesized compounds were evaluated for their activity against Gram-negative and Gram-positive bacteria, as well as the fungus Candida albicans. Some of these compounds exhibited potential antibacterial activity, showcasing the versatility of the adamantane-1-carbohydrazide framework in generating compounds with antimicrobial properties (Pham et al., 2019).

Antimicrobial Activity of N′-Heteroarylidene-1-adamantylcarbohydrazides

A study on the synthesis and antimicrobial activity of N′-heteroarylidene-1-adamantylcarbohydrazides and their oxadiazoline analogues revealed that these compounds displayed potent broad-spectrum antimicrobial activity. This research highlighted the potential of such molecules in developing new antimicrobial agents, underlining the importance of structural variation and optimization in enhancing bioactivity (El-Emam et al., 2012).